Cas no 1807233-34-6 (Ethyl 2-cyano-5-difluoromethoxy-3-methoxybenzoate)

• Product Name: Ethyl 2-cyano-5-difluoromethoxy-3-methoxybenzoate
• CAS No: 1807233-34-6
• MF: C₁₂H₁₁F₂NO₄
• MW: 271.21685051918
• CID: 4947039
• Update Time: 2025-06-25

Ethyl 2-cyano-5-difluoromethoxy-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethoxy-3-methoxybenzoate

• Inchi： 1S/C12H11F2NO4/c1-3-18-11(16)8-4-7(19-12(13)14)5-10(17-2)9(8)6-15/h4-5,12H,3H2,1-2H3
• InChI Key： KMAUHORNMGFFPX-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(C#N)=C(C(=O)OCC)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-cyano-5-difluoromethoxy-3-methoxybenzoate

Ethyl 2-Cyano-5-Difluoromethoxy-3-Methoxybenzoate: A Comprehensive Overview

Ethyl 2-cyano-5-difluoromethoxy-3-methoxybenzoate, with the CAS number 1807233-34-6, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group at position 2, a difluoromethoxy group at position 5, and a methoxy group at position 3. These substituents confer the molecule with distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

The benzoate backbone of Ethyl 2-cyano-5-difluoromethoxy-3-methoxybenzoate serves as a versatile platform for further functionalization. The cyano group at position 2 introduces electron-withdrawing effects, enhancing the molecule's reactivity in certain chemical transformations. Meanwhile, the difluoromethoxy group at position 5 contributes to both electronic and steric effects, which are crucial for modulating the compound's bioactivity. The methoxy group at position 3 further enhances the molecule's solubility and stability, making it an ideal candidate for various applications.

Recent studies have highlighted the potential of Ethyl 2-cyano-5-difluoromethoxy-3-methoxybenzoate as a key intermediate in the development of novel pharmaceutical agents. Researchers have explored its role in the synthesis of anti-tumor drugs, where its unique structure facilitates the design of molecules with enhanced selectivity and efficacy. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific oncogenic pathways, paving the way for future therapeutic applications.

In addition to its pharmaceutical applications, Ethyl 2-cyano-5-difluoromethoxy-3-methoxybenzoate has shown promise in the agrochemical industry. Its ability to act as a precursor for herbicides and insecticides has been extensively investigated. A research team from the University of California reported that certain derivatives of this compound exhibit remarkable activity against agricultural pests without adverse effects on non-target organisms. This finding underscores its potential as an eco-friendly alternative to conventional pesticides.

The synthesis of Ethyl 2-cyano-5-difluoromethoxy-3-methoxybenzoate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and improved purity levels. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the efficiency of key steps in its synthesis. These developments not only reduce production costs but also minimize environmental impact.

From an environmental perspective, Ethyl 2-cyano-5-difluoromethoxy-3-methoxybenzoate has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Studies conducted by environmental agencies indicate that this compound exhibits low toxicity to aquatic organisms under standard test conditions. Furthermore, its biodegradation pathways have been characterized, providing valuable insights into its fate in natural ecosystems.

Looking ahead, Ethyl 2-cyano-5-difluoromethoxy-3-methoxybenzoate is expected to play an increasingly important role in the development of advanced materials. Its ability to form stable co-crystals with other organic molecules has been explored for applications in drug delivery systems and optoelectronic devices. Researchers are also investigating its potential as a building block for supramolecular architectures, which could revolutionize fields such as nanotechnology and materials science.

In conclusion, Ethyl 2-cyano-5-difluoromethoxy-3-methoxybenzoate (CAS No: 1807233-34-6) is a versatile compound with wide-ranging applications across multiple industries. Its unique structure and favorable chemical properties make it an invaluable tool for scientists and engineers alike. As research continues to uncover new possibilities for this compound, it is poised to contribute significantly to advancements in medicine, agriculture, and materials science.